Cas no 1361687-27-5 (2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361687-27-5
• MF: C₁₃H₄Cl₃F₆N
• MW: 394.52698135376
• CID: 4966682
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C13H4Cl3F6N/c14-5-3-6(10(16)8(15)4-5)9-2-1-7(12(17,18)19)11(23-9)13(20,21)22/h1-4H
• InChI Key： BWCDSQQXYMFCSB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(C(F)(F)F)=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 392.931351 g/mol
• Monoisotopic Mass: 392.931351 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 394.5
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine

Recent Advances in the Study of 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine (CAS: 1361687-27-5)

The compound 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine (CAS: 1361687-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its trifluoromethyl and trichlorophenyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1361687-27-5, highlighting a novel catalytic method that improves yield and purity. The researchers employed palladium-catalyzed cross-coupling reactions to achieve selective functionalization of the pyridine ring, which could facilitate the development of derivatives with enhanced bioactivity. This advancement addresses previous challenges in scalability and reproducibility, paving the way for broader industrial applications.

In parallel, preclinical investigations have revealed the compound's potential as an inhibitor of specific kinase targets implicated in inflammatory diseases. A team from the University of Cambridge demonstrated that 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine exhibits nanomolar affinity for JAK3 kinases, with selectivity over other JAK isoforms. These findings, detailed in ACS Chemical Biology, suggest its utility in designing next-generation immunomodulators, particularly for autoimmune conditions like rheumatoid arthritis.

Further research has also explored the compound's role in agrochemical formulations. A 2024 report by Bayer AG identified its potent herbicidal activity against glyphosate-resistant weeds, attributed to its ability to disrupt plant cell wall biosynthesis. Field trials showed a 40% improvement in efficacy compared to current market leaders, positioning it as a potential solution for addressing herbicide resistance in major crops.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 1361687-27-5. Recent toxicological assessments published in Chemical Research in Toxicology indicate dose-dependent hepatotoxicity in murine models, necessitating further structural modifications to improve safety margins. Computational modeling studies are underway to predict metabolically stable analogs while retaining target engagement.

The environmental fate of this compound has also become a focus area. A multinational collaboration led by ETH Zürich has developed advanced degradation protocols using ozonation and bioaugmentation, achieving >90% removal in wastewater treatment simulations. These efforts align with growing regulatory demands for sustainable chemical design in the pharmaceutical and agrochemical sectors.

Looking ahead, the unique electronic properties imparted by the trifluoromethyl and trichlorophenyl groups continue to inspire materials science applications. Preliminary work at MIT has demonstrated the compound's utility as an electron-deficient building block for organic semiconductors, with potential use in flexible electronics and photovoltaic devices.

In conclusion, 2,3-Bis(trifluoromethyl)-6-(2,3,5-trichlorophenyl)pyridine represents a versatile scaffold with cross-disciplinary applications. Ongoing research aims to address its current limitations while expanding its therapeutic and industrial potential. The compound's progress through various development pipelines will be closely monitored by the scientific community in the coming years.